Coumarin-7-pinacolboronate

• CAS No.: 190788-61-5
• Product Name: Coumarin-7-pinacolboronate
• Molecular Formula: C15H17BO4
• Molecular Weight: 272.107
• IUPAC Name: 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)chromen-2-one
• Standard InChI: InChI=1S/C15H17BO4/c1-14(2)15(3,4)20-16(19-14)11-7-5-10-6-8-13(17)18-12(10)9-11/h5-9H,1-4H3
• Standard InChIKey: BSNRAQZLNMHAOJ-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C=CC(=O)O3
• Appearance: Assay:≥98%A crystalline solid
• Description: Coumarin boronic acid (CBA) (Item No. 14051) is a fluorescent probe that can be used to detect peroxynitrite (Item No. 81565), hypochlorous acid, and hydrogen peroxide. It reacts directly and rapidly with peroxynitrite at an exponentially faster rate (k = 1.1 μM/s) than hydrogen peroxide (k = 1.5 M/s) and moderately faster rate than hypochlorous acid. Peroxynitrite oxidizes CBA stoichiometrically at a 1:1 ratio into a fluorescent product that can be examined at an excitation of 332 nm and emission > 400 nm. The pinacolate ester of coumarin boronic acid can react with peroxynitrite, hypochlorous acid, and hydrogen peroxide in a similar manner to CBA, yet is formulated for improved solubility.
• Synonyms: 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1-benzopyran-2-one
• PubChem Compound: 46781076
• Last Modified: Nov 11 2021